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Compound of Interest

Compound Name: m-PEG26-NHS ester

Cat. No.: B15548471

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to m-PEG26-NHS Ester
m-PEG26-NHS ester is a monodisperse polyethylene glycol (PEG) derivative that plays a

crucial role in modern bioconjugation and drug delivery. The "m-PEG" portion indicates a

methoxy group at one terminus of the polyethylene glycol chain, rendering it unreactive. The

"26" denotes a precise chain of 26 ethylene glycol units, providing a defined molecular weight

and spacer length. The N-Hydroxysuccinimide (NHS) ester at the other terminus is a highly

reactive functional group that specifically targets primary amines on biomolecules.[1]

This specific modification, known as PEGylation, is a widely adopted strategy to enhance the

therapeutic properties of proteins, peptides, antibodies, and small molecules.[2] Key

advantages of PEGylation include improved solubility, increased stability against proteolytic

degradation, prolonged plasma half-life, and reduced immunogenicity.[3][4] The defined length

of the m-PEG26 chain allows for precise control over the physicochemical properties of the

resulting conjugate, a critical factor in the development of targeted therapeutics and

diagnostics.
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The Core of Bioconjugation: Chemistry of m-PEG26-
NHS Ester
The fundamental principle behind the utility of m-PEG26-NHS ester in bioconjugation lies in

the reaction between the NHS ester and primary amines (-NH₂). These primary amines are

readily available on biomolecules, most notably at the N-terminus of polypeptide chains and on

the side chain of lysine residues.[5]

The reaction proceeds via a nucleophilic acyl substitution mechanism. The nitrogen atom of the

primary amine acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This

results in the formation of a stable and irreversible amide bond, with the release of N-

hydroxysuccinimide as a byproduct.[1]

A critical parameter governing this reaction is the pH of the buffer system. The optimal pH

range for NHS ester conjugation is typically between 7.0 and 9.0.[6][7] Below this range,

primary amines are protonated (-NH₃⁺), which significantly reduces their nucleophilicity. Above

this range, the rate of hydrolysis of the NHS ester increases, where it reacts with water instead

of the amine, leading to a lower conjugation efficiency.[1]

m-PEG26-NHS Ester CH₃O-(CH₂CH₂O)₂₆-CO-O-N(COCH₂)₂

PEGylated Biomolecule m-PEG26-NH-CO-Biomolecule
(Stable Amide Bond)

Reaction with
Primary Amine

N-HydroxysuccinimideRelease of
Leaving Group

Biomolecule with Primary Amine (-NH₂)

Click to download full resolution via product page

Figure 1: Reaction mechanism of m-PEG26-NHS ester with a primary amine.

Quantitative Data Summary
The following tables summarize key quantitative parameters related to the use of m-PEG-NHS

esters in bioconjugation. While data for the exact 26-unit PEG chain is limited, the provided
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information for similar short-chain PEGs offers valuable insights into expected performance.

Table 1: Hydrolysis Half-Life of m-PEG-NHS Esters at pH 8.0 and 25°C[8]

m-PEG-NHS Ester
Derivative

Linker Structure
Hydrolysis Half-Life
(minutes)

Succinimidyl

Carboxymethylated (SCM)
-O-CH₂-CO₂-NHS 0.75

Succinimidyl Succinamide

(SSA)
-NHCO-CH₂CH₂-CO₂-NHS 3.2

mPEG2-NHS -O₂CHN-CH(R)a-CO₂-NHS 4.9

Succinimidyl Succinate (SS) -O₂C-CH₂CH₂-CO₂-NHS 9.8

Succinimidyl Propionate (SPA) -O-CH₂CH₂-CO₂-NHS 16.5

Succinimidyl Glutarate (SG) -O₂C-CH₂CH₂CH₂-CO₂-NHS 17.6

Succinimidyl Carbonate (SC) -O-CO₂-NHS 20.4

Succinimidyl Butanoate (SBA) -O-CH₂CH₂CH₂-CO₂-NHS 23.3

Succinimidyl Valerate (SVA) -O-CH₂CH₂CH₂CH₂-CO₂-NHS 33.6

Table 2: Reaction Kinetics of PEG-NHS Ester Conjugation[9]

pH
Reaction Time to Steady
State

Hydrolysis Half-Life of
PEG-NHS

7.4 ~ 2 hours > 120 minutes

9.0 ~ 10 minutes < 9 minutes

Table 3: Impact of PEGylation on Biological Properties (General Observations)
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Property Effect of PEGylation Reference

Binding Affinity

Can be reduced due to steric

hindrance, but the extent is

dependent on the conjugation

site and PEG length.

[10][11]

In Vitro Biological Activity
Often a marginal reduction is

observed.
[12]

In Vivo Half-Life

Significantly increased due to

reduced renal clearance and

protection from proteolysis.

[12]

Immunogenicity Generally reduced. [3]

Detailed Experimental Protocols
Protocol for Protein Conjugation with m-PEG26-NHS
Ester
This protocol provides a general framework for the conjugation of m-PEG26-NHS ester to a

protein, such as an antibody. Optimization of the molar excess of the PEG reagent and reaction

conditions is recommended for each specific protein.

Materials:

Protein of interest (1-10 mg/mL in an amine-free buffer)

m-PEG26-NHS ester

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Reaction Buffer: 0.1 M Phosphate Buffer, pH 7.2-8.5

Quenching Buffer: 1 M Tris-HCl, pH 8.0, or 1 M Glycine

Purification system (e.g., size-exclusion chromatography column, dialysis cassettes)
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Procedure:

Protein Preparation:

Ensure the protein solution is in an amine-free buffer (e.g., PBS). If the buffer contains

primary amines (e.g., Tris or glycine), perform a buffer exchange using dialysis or a

desalting column.[13][14]

Adjust the protein concentration to 1-10 mg/mL in the reaction buffer.

m-PEG26-NHS Ester Preparation:

Allow the vial of m-PEG26-NHS ester to equilibrate to room temperature before opening

to prevent moisture condensation.[13]

Immediately before use, prepare a 10 mM stock solution by dissolving the required

amount of m-PEG26-NHS ester in anhydrous DMSO or DMF.[13] Note: Do not prepare

stock solutions for long-term storage as the NHS ester is susceptible to hydrolysis.

Conjugation Reaction:

Add a 10- to 50-fold molar excess of the m-PEG26-NHS ester solution to the protein

solution. The optimal molar ratio should be determined empirically.[15]

Ensure the final concentration of the organic solvent (DMSO or DMF) does not exceed

10% of the total reaction volume.[13]

Incubate the reaction at room temperature for 30-60 minutes or at 4°C for 2 hours with

gentle stirring.[13]

Quenching the Reaction:

Add the quenching buffer to the reaction mixture to a final concentration of 20-50 mM to

consume any unreacted m-PEG26-NHS ester.

Incubate for an additional 15-30 minutes at room temperature.

Purification of the PEGylated Protein:
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Remove unreacted PEG reagent and byproducts using size-exclusion chromatography

(SEC) or dialysis.[13] SEC is often preferred for its efficiency in separating the larger

PEGylated protein from smaller unreacted molecules.

Characterization:

Analyze the purified conjugate using SDS-PAGE to visualize the increase in molecular

weight.

Determine the degree of PEGylation using techniques such as HPLC and mass

spectrometry.[16]

Protocol for Small Molecule Conjugation with m-PEG26-
NHS Ester
This protocol outlines the general procedure for conjugating m-PEG26-NHS ester to a small

molecule containing a primary amine.

Materials:

Amine-containing small molecule

m-PEG26-NHS ester

Anhydrous organic solvent (e.g., DMF, DMSO, CH₂Cl₂)

Base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA)) (optional, depending on the

reactivity of the amine)

Purification system (e.g., column chromatography, HPLC)

Procedure:

Dissolution:

Dissolve the amine-containing small molecule in an appropriate anhydrous organic

solvent.[14]
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Conjugation Reaction:

Under continuous stirring, add the m-PEG26-NHS ester to the small molecule solution. A

1:1 or 2:1 molar ratio of PEG to the small molecule is a common starting point, but this

may need to be optimized.[14]

If required, add a suitable base to facilitate the reaction.

Stir the reaction mixture for 3-24 hours at room temperature.[14] The reaction progress

can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS).

Purification:

Upon completion of the reaction, the PEGylated small molecule can be purified using

standard organic synthesis workup procedures or by column chromatography or

preparative HPLC.

Visualization of Workflows and Pathways
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Figure 2: Experimental workflow for protein PEGylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15548471/docs#an-in-depth-technical-guide-to-m-
peg26-nhs-ester-for-bioconjugation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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